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Compound of Interest

Compound Name: Dihydrolinalool

Cat. No.: B102403

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrolinalool, systematically known as 3,7-dimethyloct-6-en-3-ol, is a monoterpene alcohol
recognized for its characteristic floral, citrusy, and woody aroma.[1] A derivative of linalool, it
finds extensive application in the fragrance and flavor industries.[2][3] Beyond its olfactory
attributes, dihydrolinalool has garnered interest for its potential antimicrobial, anti-
inflammatory, and antioxidant properties, suggesting a broader scope of application in cosmetic
and therapeutic formulations.[2][3] This technical guide provides a comprehensive overview of
the physicochemical properties of dihydrolinalool, details standardized experimental protocols
for their determination, and presents a logical workflow for its quality control.

Physicochemical Properties

The physicochemical characteristics of dihydrolinalool are crucial for its application,
formulation, and assessment of its environmental fate. A summary of these properties is
presented in the table below.
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Property Value

Molecular Formula C10H200

Molecular Weight 156.27 g/mol

Appearance Colorless to pale yellow, clear liquid
Odor Floral, citrusy, woody

Boiling Point 191.00 to 203.00 °C at 760 mmHg
Melting Point 5°C

Density 0.850 to 0.863 g/cm? at 20-25 °C

Refractive Index

1.4520 to 1.4580 at 20 °C

Solubility in Water

228.1 mg/L at 25 °C (estimated)

Solubility in Organic Solvents

Soluble in alcohol

Vapor Pressure

0.019 mmHg at 25 °C (estimated)

Flash Point 8010 81.11 °C
logP (o/w) 2.977 (estimated)
CAS Number 18479-51-1

Experimental Protocols

The determination of the physicochemical properties of dihydrolinalool can be conducted

using standardized methodologies, such as those established by the Organisation for

Economic Co-operation and Development (OECD) and the American Society for Testing and

Materials (ASTM).

Boiling Point Determination (OECD Guideline 103)

This method determines the temperature at which the vapor pressure of the substance equals

atmospheric pressure.
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Apparatus: A suitable apparatus consists of a boiling flask, a condenser, a thermometer, and
a heating source.

Procedure: A small volume of dihydrolinalool is placed in the boiling flask with boiling chips.
The apparatus is assembled, and the substance is heated. The temperature is recorded
when the substance boils and a steady stream of condensate is observed. The observed
boiling point is corrected to standard atmospheric pressure.

Density Determination (OECD Guideline 109 /| ASTM
D4052)

This protocol outlines the determination of the mass per unit volume of a liquid.

Apparatus: A digital density meter, pycnometer, or hydrometer can be used.

Procedure (using a digital density meter): The instrument is calibrated using dry air and a
substance of known density (e.g., pure water). A sample of dihydrolinalool is introduced
into the oscillating U-tube of the density meter. The instrument measures the oscillation
period, which is a function of the sample's density, and provides a direct density reading. The
measurement is performed at a controlled temperature.

Refractive Index Determination (ASTM D1218)

This method measures the extent to which light is refracted when passing through the

substance, a property related to its composition.

o Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure: A drop of dihydrolinalool is placed on the prism of the refractometer. The
instrument is adjusted to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs. The refractive index is read directly from the instrument's scale. The
temperature of the measurement is critical and should be controlled and recorded.

Water Solubility Determination (OECD Guideline 105 -
Flask Method)
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This method determines the saturation concentration of a substance in water at a given
temperature.

o Apparatus: A flask, a temperature-controlled shaker or stirrer, and an analytical method for
quantifying the concentration of dihydrolinalool in water (e.g., gas chromatography).

e Procedure: An excess amount of dihydrolinalool is added to a known volume of water in a
flask. The flask is sealed and agitated at a constant temperature for a sufficient period to
reach equilibrium (typically 24-48 hours). After equilibration, the mixture is allowed to stand
to separate the phases. A sample of the agueous phase is carefully removed, filtered or
centrifuged to remove any undissolved substance, and then analyzed to determine the
concentration of dihydrolinalool.

Signaling Pathways and Experimental Workflows

Currently, there is limited information available in the public domain detailing specific signaling
pathways directly modulated by dihydrolinalool. Its biological activities, such as potential anti-
inflammatory and antioxidant effects, suggest interactions with cellular pathways, but these
have not yet been fully elucidated.

In the context of its primary application, a crucial experimental workflow is the quality control of
dihydrolinalool as a fragrance ingredient. The following diagram illustrates a generalized
workflow for this process.
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Physicochemical Analysis
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Caption: Quality Control Workflow for Dihydrolinalool.

Conclusion

This technical guide provides a detailed summary of the key physicochemical properties of
dihydrolinalool, an important compound in the flavor and fragrance industry with emerging
potential in other fields. The standardized experimental protocols outlined offer a basis for the
consistent and reliable determination of its properties. While specific signaling pathways remain
an area for future research, the presented quality control workflow highlights a critical
experimental process for ensuring the quality and consistency of dihydrolinalool in its
industrial applications. This compilation of data and methodologies serves as a valuable
resource for researchers, scientists, and drug development professionals working with this
versatile monoterpene alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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